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Compound of Interest

Compound Name: Mivotilate

Cat. No.: B1677213

Following a comprehensive review of publicly available scientific literature and research
databases, there is currently no information on a compound named "Mivotilate" in the context
of Aryl hydrocarbon Receptor (AhR) signaling. As a result, the creation of detailed application
notes and protocols for the use of a compound named "Mivotilate" in studying AhR signaling is
not possible at this time.

The Aryl hydrocarbon Receptor (AhR) is a ligand-activated transcription factor that plays a
crucial role in regulating responses to environmental chemicals and is involved in a wide range
of physiological and pathological processes.[1][2] Upon ligand binding, the AhR translocates to
the nucleus, dimerizes with the AhR nuclear translocator (ARNT), and binds to specific DNA
sequences known as xenobiotic responsive elements (XRES) to regulate the transcription of
target genes.[3]

Research into AhR signaling utilizes a variety of known agonists and antagonists to probe its
function. Commonly studied AhR ligands include the potent agonist 2,3,7,8-tetrachlorodibenzo-
p-dioxin (TCDD), as well as endogenous and dietary-derived ligands.[4][5] These compounds
are employed in a range of in vitro and in vivo experimental models to investigate the role of
AhR in immunity, toxicology, and disease.[6][7]

Due to the absence of "Mivotilate" in the scientific literature, no quantitative data on its activity,
detailed experimental protocols for its use, or established signaling pathways involving this
specific compound could be retrieved. Therefore, the requested application notes, protocols,
data tables, and visualizations cannot be generated.
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Researchers interested in studying AhR signaling are encouraged to refer to the extensive
body of literature on established AhR modulators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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